Cas no 81486-17-1 (Chroman-3,8-diol)

Chroman-3,8-diol is a dihydroxy-substituted chroman derivative, characterized by hydroxyl groups at the 3 and 8 positions of the chroman ring structure. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a building block for more complex molecules, particularly those with antioxidant or bioactive properties. Its rigid chroman scaffold and dual hydroxyl functionalities enable selective modifications, making it a versatile intermediate for pharmaceuticals, agrochemicals, or materials science applications. The presence of phenolic hydroxyl groups may also contribute to its reactivity in oxidative or coupling reactions. Further studies are required to explore its full synthetic utility and physicochemical properties.
Chroman-3,8-diol structure
Chroman-3,8-diol structure
Product Name:Chroman-3,8-diol
CAS No:81486-17-1
MF:C9H10O3
MW:166.173902988434
CID:708099
PubChem ID:13318094
Update Time:2025-05-21

Chroman-3,8-diol Chemical and Physical Properties

Names and Identifiers

    • Chroman-3,8-diol
    • 2H-1-Benzopyran-3,8-diol, 3,4-dihydro-
    • 3,4-dihydro-2H-chromene-3,8-diol
    • UANJXJQTNXYKEN-UHFFFAOYSA-N
    • 2H-1-Benzopyran-3,8-diol,3,4-dihydro-
    • chromane-3,8-diol
    • AKOS006316271
    • SCHEMBL10501188
    • DTXSID20536634
    • 3,4-dihydro-2H-1-benzopyran-3,8-diol
    • A840144
    • 3,4-Dihydro-3,8-dihydroxy-2H-1-benzopyran
    • 81486-17-1
    • MFCD11559075
    • G70550
    • Inchi: 1S/C9H10O3/c10-7-4-6-2-1-3-8(11)9(6)12-5-7/h1-3,7,10-11H,4-5H2
    • InChI Key: UANJXJQTNXYKEN-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2CC(C1)O)O

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.68800

Chroman-3,8-diol Pricemore >>

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